Cas no 1805016-23-2 (3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1805016-23-2
• MF: C₇H₄ClF₃N₂O₆S
• MW: 336.629670143127
• CID: 4839126
• Update Time: 2025-06-11

3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H4ClF3N2O6S/c1-18-5-4(19-7(9,10)11)3(20(8,16)17)2-12-6(5)13(14)15/h2H,1H3
• InChI Key： OANRNEAZOMJCLV-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C(=C1OC(F)(F)F)OC)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 2.2
• Topological Polar Surface Area: 120

Additional information on 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride

Introduction to 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1805016-23-2)

3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride, identified by its CAS number 1805016-23-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in synthetic chemistry. The presence of multiple functional groups, including a nitro group, a methoxy group, a trifluoromethoxy group, and a sulfonyl chloride moiety, makes this compound a versatile intermediate in the synthesis of more complex molecules.

The sulfonyl chloride functional group is particularly noteworthy, as it is commonly employed in medicinal chemistry for the introduction of sulfonamide derivatives. Sulfonamides are a large class of heterocyclic compounds that exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The structural features of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride suggest potential applications in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for cancer therapy. Pyridine-based compounds have emerged as promising candidates due to their ability to modulate key signaling pathways involved in tumor growth and progression. The nitro and trifluoromethoxy groups in 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride are particularly interesting from a pharmacological perspective, as they can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential use as a building block in the synthesis of more complex molecules. The sulfonyl chloride functionality allows for facile introduction of sulfonamide groups through nucleophilic substitution reactions, enabling the construction of diverse pharmacophores. This flexibility is highly valued in drug discovery pipelines, where rapid and efficient synthesis of analogues is crucial for optimizing lead compounds.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a trifluoromethoxy group in 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride not only enhances the lipophilicity of the molecule but also improves its metabolic stability. Fluoro substituents are known to influence both pharmacokinetic and pharmacodynamic properties, making them valuable in the design of next-generation drugs.

The nitro group present in this compound also plays a critical role in its reactivity and biological activity. Nitroaromatics have been extensively studied for their potential therapeutic effects, particularly in the treatment of neurological disorders and infectious diseases. The electron-withdrawing nature of the nitro group can modulate the electronic distribution within the molecule, affecting its interactions with biological targets.

From a synthetic chemistry perspective, 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride offers several advantages as an intermediate. The sulfonyl chloride functionality can be selectively introduced at specific positions on the pyridine ring, allowing for precise control over molecular architecture. This level of synthetic control is essential for generating libraries of compounds with tailored biological properties.

In conclusion, 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1805016-23-2) represents a promising tool for pharmaceutical and agrochemical research. Its unique structural features and functional groups make it an ideal candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and selectivity.